Cas no 4967-77-5 (Methyl 1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 1H-1,2,3-triazole-4-carboxylate
• CAS No: 4967-77-5
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD16878883
• CID: 1027608
• PubChem ID: 5245764
• Update Time: 2025-04-20

Methyl 1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-1,2,3-triazole-4-carboxylate
• 1H-1,2,3-Triazole-5-carboxylic acid methyl ester
• 1H-1,2,3-Triazole-4-carboxylic acid, methyl ester
• Methyl 1,2,3-Triazole-4-carboxylate
• Methyl 2h-1,2,3-Triazole-4-Carboxylate
• 2H-1,2,3-Triazole-4-carboxylic acid, methyl ester
• Methyl 1H-1,2,3-triazole-5-carboxylate
• Methyl 2H-triazole-4-carboxylate
• PubChem19241
• methyl 1H-triazole-5-carboxylate
• FZXQUCUWEZQIHL-UHFFFAOYSA-N
• Methyl 1H-triazole-4-carboxylate
• EN300-51644
• 877309-59-6
• DB-088285
• DTXSID60412928
• AKOS028108776
• Z803145208
• CS-W006657
• DB-071030
• AMY20525
• AB01005629-01
• 4967-77-5
• A871754
• Methyl 1 pound not2 pound not3-Triazole-4-carboxylate
• MFCD16878883
• O11878
• Methyl2h-1,2,3-Triazole-4-Carboxylate
• Q27465742
• 2H-1,2,3-Triazole-4-carboxylic acid, methyl ester (9CI)
• STL192422
• SCHEMBL2210189
• AKOS009248416
• BS-3760
• MFCD12912989
• SY008373
• DTXCID10363779

• MDL： MFCD16878883
• Inchi： 1S/C4H5N3O2/c1-9-4(8)3-2-5-7-6-3/h2H,1H3,(H,5,6,7)
• InChI Key： FZXQUCUWEZQIHL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NNN=1)=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: -0.2

Experimental Properties

• Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-141 ºC
• Boiling Point: 279.3±13.0 ºC (760 Torr),
• Flash Point: 122.7±19.8 ºC,
• Refractive Index: 1.534
• Solubility: Slightly soluble (27 g/l) (25 º C),
• PSA: 67.87

Methyl 1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD174203)